Cas no 2383771-86-4 (Tert-butyl 9-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate)

• Product Name: Tert-butyl 9-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate
• CAS No: 2383771-86-4
• MF: C₁₃H₂₃NO₃
• MW: 241.3266
• CID: 5096156
• PubChem ID: 164886544
• Update Time: 2026-03-02

Tert-butyl 9-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate
• E88304
• EN300-6735574
• 6-Boc-9-hydroxy-6-azaspiro[3.5]nonane
• PS-17568
• SY322584
• 2383771-86-4
• Tert-butyl 9-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-8-5-10(15)13(9-14)6-4-7-13/h10,15H,4-9H2,1-3H3
• InChI Key： PEIHPXVAWWRXTN-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C([H])([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C21C([H])([H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8

Additional information on Tert-butyl 9-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate

Comprehensive Overview of Tert-butyl 9-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate (CAS No. 2383771-86-4)

Tert-butyl 9-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate (CAS No. 2383771-86-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and functional versatility. This compound belongs to the class of azaspiro compounds, which are increasingly explored for their potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its molecular framework, featuring a hydroxyl group and a tert-butyl carboxylate moiety, makes it a valuable intermediate for synthesizing more complex molecules.

The spirocyclic scaffold of Tert-butyl 9-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate is a key structural motif in modern medicinal chemistry. Spirocycles are known for their three-dimensional rigidity, which can enhance binding affinity and selectivity toward biological targets. Researchers are particularly interested in this compound's potential role in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, as well as its utility in designing G-protein-coupled receptor (GPCR) modulators. These applications align with current trends in precision medicine and targeted drug delivery, which dominate pharmaceutical discussions today.

From a synthetic chemistry perspective, Tert-butyl 9-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate offers several advantages. The tert-butyl group provides steric protection to the carboxylate functionality, enabling selective deprotection under mild conditions—a critical feature for multi-step synthesis. Additionally, the hydroxyl group at the 9-position allows for further derivatization, such as etherification or esterification, expanding its utility in structure-activity relationship (SAR) studies. This adaptability is highly valued in high-throughput screening (HTS) and combinatorial chemistry, where rapid diversification of core structures is essential.

In the context of green chemistry and sustainability, Tert-butyl 9-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate is also being evaluated for its compatibility with eco-friendly synthetic routes. Recent advancements in catalytic hydrogenation and biocatalysis have opened new avenues for producing such compounds with reduced environmental impact. This aligns with the growing demand for sustainable pharmaceuticals and the industry's shift toward green solvents and atom-efficient reactions.

Another area of interest is the compound's potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. PROTACs leverage ubiquitin-proteasome pathways to degrade disease-causing proteins, and the azaspiro core of this molecule could serve as a linker or scaffold in such constructs. Given the explosive growth of targeted protein degradation research, this application positions Tert-butyl 9-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate as a compound of high relevance.

Analytical characterization of Tert-butyl 9-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate typically involves techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance in pharmaceutical applications. The compound's stability under various storage conditions is also a topic of investigation, particularly for long-term shelf-life considerations in industrial settings.

In summary, Tert-butyl 9-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate (CAS No. 2383771-86-4) is a multifaceted compound with broad implications in drug discovery and synthetic chemistry. Its spirocyclic architecture, functional group diversity, and compatibility with modern sustainable practices make it a subject of ongoing research and development. As the pharmaceutical industry continues to prioritize innovative scaffolds and eco-conscious synthesis, this compound is poised to play a pivotal role in future breakthroughs.